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Compound of Interest

Compound Name:
1,3-Naphthalenedisulfonic acid, 6-

amino-

Cat. No.: B085843 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6-Amino-1,3-naphthalenedisulfonic

Acid

Introduction

6-Amino-1,3-naphthalenedisulfonic acid is a sulfonated aromatic amine used in chemical

synthesis and research. Due to its chemical nature, a comprehensive understanding of its

properties and associated hazards is essential for ensuring the safety of laboratory personnel

and the integrity of research outcomes. This guide provides detailed technical information on

the safe handling, storage, emergency procedures, and disposal of this compound, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
A summary of the key identification and physical properties of 6-amino-1,3-

naphthalenedisulfonic acid is provided below. This data is fundamental for its appropriate

handling and management in a laboratory setting.
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Property Value Reference

Chemical Name
6-Amino-1,3-

naphthalenedisulfonic acid
[1]

Synonyms
6-aminonaphthalene-1,3-

disulphonic acid
[1]

CAS Number 118-33-2 [1]

Molecular Formula C₁₀H₉NO₆S₂ [2][3]

Molecular Weight 303.31 g/mol [2][3]

Appearance
Light brown needles (based on

isomer data)
[4]

Hazard Identification and Toxicology
The primary known hazard of 6-amino-1,3-naphthalenedisulfonic acid is acute oral toxicity.[2]

However, related isomers exhibit corrosive and irritant properties, which should be considered

as potential, unconfirmed hazards when handling this compound.

Hazard Class Hazard Statement GHS Code Reference

Acute Toxicity, Oral Harmful if swallowed H302 [2]

Potential Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

H314

Hazard associated

with isomer CAS 86-

65-7[4][5]

Potential Serious Eye

Damage/Irritation

Causes serious eye

damage
H318

Hazard associated

with isomer CAS 86-

65-7[5][6]

Potential Respiratory

Irritation

May cause respiratory

irritation
H335

Hazard associated

with isomer CAS 86-

65-7[6][7]

Routes of Exposure and Symptoms:
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Ingestion: Harmful if swallowed, may cause gastrointestinal tract burns.[2][4]

Inhalation: May cause chemical burns to the respiratory tract and irritation.[4][6]

Skin Contact: May cause skin burns or irritation upon contact.[4][6]

Eye Contact: May cause serious eye damage or burns.[4][6]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is critical to minimize exposure and ensure safety. The following

sections detail the necessary procedures for handling and storing 6-amino-1,3-

naphthalenedisulfonic acid.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

minimize inhalation exposure.[6] Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[4][5][8]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA 29

CFR 1910.133 or European Standard EN166.[6][8]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat.[6][9]

Contaminated clothing should be removed immediately and washed before reuse.[4]

Respiratory Protection: If working outside a fume hood or if dust generation is

unavoidable, use a NIOSH/MSHA-approved respirator with a particulate filter (conforming

to EN 143).[8][10]

General Laboratory Handling Protocol
Preparation: Before handling, ensure all necessary engineering controls are operational and

all required PPE is correctly donned.
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Aliquotting: Minimize the generation of dust when weighing or transferring the solid material.

[4] Use a chemical fume hood for these operations.

Procedure: Avoid all direct contact with the skin, eyes, and clothing.[10]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][7] Decontaminate all work surfaces and equipment.

Storage: Store the compound in its original, tightly closed container.[4][10] The storage area

should be cool, dry, and well-ventilated, away from incompatible materials such as strong

oxidizing agents.[4][8]
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Diagram 1: Standard Laboratory Handling Workflow
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Caption: A workflow for the safe handling of 6-amino-1,3-naphthalenedisulfonic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b085843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Immediate and appropriate responses to emergencies such as spills, fires, or personnel

exposure are crucial.

First Aid Measures
The following table outlines the recommended first aid responses to various routes of

exposure. Seek immediate medical attention in all cases of significant exposure.[5]

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15 minutes. Seek

immediate medical attention.[4][5]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[5] If the victim is

conscious, rinse their mouth with water and give

a cupful of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][10][11]
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Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), and sulfur oxides (SOx).[5][8][10]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5][7]

[12]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation of the area.

Protect: Wear the appropriate PPE as described in Section 3.1, including respiratory

protection.

Contain: Prevent the spill from entering drains or waterways.[6][7]

Clean-up: Carefully sweep or vacuum the spilled material to avoid generating dust.[4][10]

Place the material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill site thoroughly after the material has been collected.[4][10]
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Diagram 2: Accidental Spill Response Protocol
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Caption: A logical workflow for responding to an accidental laboratory spill.
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Disposal Considerations
Waste material must be treated as hazardous. All waste containing 6-amino-1,3-

naphthalenedisulfonic acid should be disposed of in accordance with federal, state, and local

environmental regulations.[9][10]

Procedure: Do not mix with other waste.[9] Collect surplus and non-recyclable material in a

suitable, sealed container. Contact a licensed professional waste disposal service to arrange

for removal.[7][9]

Contaminated Packaging: Dispose of contaminated containers as unused product.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling of 6-amino-1,3-
naphthalenedisulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-
naphthalenedisulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-naphthalenedisulfonic-acid
https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-naphthalenedisulfonic-acid
https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-naphthalenedisulfonic-acid
https://www.benchchem.com/product/b085843#safety-and-handling-of-6-amino-1-3-naphthalenedisulfonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

